4-But-2-ynyloxybenzoyl chloride

• Molecular Formula: C11H9ClO2
• Molecular Weight: 208.64 g/mol
• SMILES: CC#CCOC1=CC=C(C=C1)C(=O)Cl
• InChI: InChI=1S/C11H9ClO2/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h4-7H,8H2,1H3
• InChIKey: IAYRVDCKFROFHU-UHFFFAOYSA-N

4-But-2-ynyloxybenzoyl chloride: A para-Alkynyloxy Benzoyl Chloride Building Block for Medicinal Chemistry and Dual-Binding Inhibitor Design

4-But-2-ynyloxybenzoyl chloride (CAS 56605-16-4, C₁₁H₉ClO₂, MW 208.64 g/mol) is an aryl halide belonging to the benzoyl chloride class, distinguished by a para-but-2-ynyloxy substituent that introduces a conformationally restricted internal alkyne moiety into the acylating agent . Unlike generic benzoyl chlorides, the linear, rigid but-2-ynyloxy group can direct molecular binding to specific enzyme access channels—an observation leveraged in fourth-generation nonsteroidal aromatase (CYP19A1) inhibitor design, where but-2-ynyloxy-substituted derivatives demonstrated dual binding site occupancy (haem and alternative access channel) critical for picomolar-range potency [1].

1

Acylation building block – Installs para-but-2-ynyloxybenzoyl pharmacophore for dual-binding inhibitor synthesis.

2

Sterically restricted alkyne – Conformationally rigid but-2-ynyloxy chain targets alternative enzyme access channels not reached by flexible alkoxy groups.

3

CYP19A1/TACE research fit – Enables exploration of haem and access-channel co-occupancy in aromatase and ADAM17 inhibitor programs.

• [1] Eissa, A.G., Barrow, D., Gee, J., Powell, L.E., Foster, P.A. & Simons, C. (2022). 4th generation nonsteroidal aromatase inhibitors: An iterative SAR-guided design, synthesis, and biological evaluation towards picomolar dual binding inhibitors. European Journal of Medicinal Chemistry, 240, 114569. DOI: 10.1016/j.ejmech.2022.114569. View Source

Why a Simple Benzoyl Chloride Cannot Replace 4-But-2-ynyloxybenzoyl Chloride in Sterically Demanding Target Engagement Applications

Generic benzoyl chlorides (e.g., 4-methoxybenzoyl chloride or unsubstituted benzoyl chloride) lack the extended, linearly rigid alkynyloxy side chain required to probe distal binding pockets or access channels within enzyme active sites. X-ray crystallographic and molecular dynamics analyses of CYP19A1 complexes reveal that the but-2-ynyloxy substituent occupies an alternative access channel lined by Phe221, Trp224, Gln225, and Leu477—a secondary binding region inaccessible to shorter or more flexible substituents [1]. Similarly, in TACE (ADAM17) inhibitor development, the but-2-ynyloxy P1′ moiety conferred superior potency (IC₅₀ 80 nM) and selectivity over MMP-1, -13, and -14 compared to analogs lacking this group [2]. Substituting with a simple alkyl, alkoxy, or halobenzoyl chloride would forfeit these specific binding interactions, leading to substantial potency losses and altered selectivity profiles.

4-But-2-ynyloxybenzoyl chloride

• Rigid but-2-ynyloxy chain occupies alternative access channel (CYP19A1 Phe221/Trp224 region)
• Reported dual-binding site engagement drives sub-nanomolar target inhibition in enzyme assays
• Enantiomer-dependent access channel preference (R > S) enables stereochemical SAR

Generic benzoyl chloride (e.g. 4-MeO, unsubstituted)

• Shorter/flexible substituents cannot reach distal alternative channel; binding mode shifts to haem-only
• Reported potency may drop >10-fold and selectivity profile may alter across MMP isoforms
• Lack of internal alkyne removes click-chemistry handle for late-stage diversification

• [1] Eissa, A.G., Powell, L.E., Gee, J., Foster, P.A. & Simons, C. (2023). Pyridine based dual binding site aromatase (CYP19A1) inhibitors. RSC Medicinal Chemistry, 14, 356-366. DOI: 10.1039/D2MD00352J. (NB: but-2-ynyloxy derivatives 10 occupied alternative access channel lined by Phe221, Trp224, Gln225, Leu477). View Source
• [2] Park, K., Gopalsamy, A., Aplasca, A., Ellingboe, J.W., Xu, W., Zhang, Y. & Levin, J.I. (2009). Synthesis and activity of tryptophan sulfonamide derivatives as novel non-hydroxamate TNF-α converting enzyme (TACE) inhibitors. Bioorganic & Medicinal Chemistry, 17(11), 3857-3865. DOI: 10.1016/j.bmc.2009.04.033. View Source

Quantitative Evidence: Where 4-But-2-ynyloxybenzoyl Chloride-Derived Compounds Outperform Closest Analogs in Target Binding and Steric Selectivity

But-2-ynyloxy vs. Pent-2-ynyloxy: Steric Restriction Drives Dual Binding Site Occupancy in CYP19A1 Aromatase

In a comparative evaluation of 6-O-alkynyloxy benzofuran-based CYP19A1 inhibitors, the but-2-ynyloxy derivatives (series 10) exhibited greater steric restriction than pent-2-ynyloxy derivatives (series 11), which possess an additional CH₂ group and increased chain flexibility. Molecular dynamics simulations showed that but-2-ynyloxy compounds bound to an alternative access channel (lined by Phe221, Trp224, Gln225, Leu477), while pent-2-ynyloxy derivatives more frequently occupied the front door access channel [1]. The most active but-2-ynyloxy derivative, (4-bromophenyl)(6-(but-2-yn-1-yloxy)benzofuran-2-yl)(pyridin-3-yl)methanol (10c), achieved an IC₅₀ of 0.83 nM against CYP19A1, compared to 0.92 nM for the analogous pent-2-ynyloxy chloro derivative (11b), with the bromo-pent-2-ynyloxy analog (11c) exhibiting an IC₅₀ of 2.2 nM [1].

But-2-ynyloxy vs. Pent-2-ynyloxy

Head-to-head

But-2-ynyloxy 10c IC₅₀ = 0.83 nM vs. pent-2-ynyloxy 11b IC₅₀ = 0.92 nM / 11c IC₅₀ = 2.2 nM

Supports alternative access channel occupancy preference with but-2-ynyloxy rigidity.

Recombinant CYP19A1 enzyme assay; MD simulations: but-2-ynyloxy bound alternative channel, pent-2-ynyloxy favoured front door.

Evidence Dimension	CYP19A1 inhibitory potency (IC₅₀)
Target Compound Data	But-2-ynyloxy derivative 10c: IC₅₀ = 0.83 nM
Comparator Or Baseline	Pent-2-ynyloxy derivative 11b: IC₅₀ = 0.92 nM; pent-2-ynyloxy derivative 11c: IC₅₀ = 2.2 nM
Quantified Difference	10c is 1.1-fold more potent than 11b and 2.7-fold more potent than 11c
Conditions	Recombinant human CYP19A1 enzyme assay; letrozole control IC₅₀ = 0.70 nM

Why This Matters

The but-2-ynyloxy group's conformational rigidity enables access to an alternative binding channel not effectively reached by the more flexible pent-2-ynyloxy chain, translating to superior or comparable potency and a differentiated binding mode relevant for overcoming resistance to front-door-binding inhibitors.

• [1] Eissa, A.G., Powell, L.E., Gee, J., Foster, P.A. & Simons, C. (2023). Pyridine based dual binding site aromatase (CYP19A1) inhibitors. RSC Medicinal Chemistry, 14, 356-366. DOI: 10.1039/D2MD00352J. View Source

But-2-ynyloxy as the Optimal Alkynyloxy Chain Length: Enantiomer-Specific Potency and Access Channel Preference

Systematic SAR evaluation of alkynyloxy chain length across methoxy, but-2-ynyloxy, and pent-2-ynyloxy benzofuran series revealed that the but-2-ynyloxy group was the most sterically restricted, with the S-enantiomers being particularly unfavourable compared to R-enantiomers across all halogen substitutions (10a–d). The R-enantiomer of the bromo derivative (R-10c) occupied the alternative access channel with multiple binding interactions, while the S-enantiomer showed reduced activity (IC₅₀ >10 nM) [1]. In contrast, methoxy derivatives (4) were confined to the haem binding site without access channel occupancy, and the dichloro-methoxy derivative (4d) was least optimal in both binding and inhibitory activity [1].

Chain length & enantiomer SAR

Head-to-head

R-10c IC₅₀ = 0.83 nM; S-10c IC₅₀ >10 nM (≥12-fold difference)

Reported stereochemical dependence: but-2-ynyloxy optimal length for dual binding; methoxy too short, pent-2-ynyloxy too flexible.

Recombinant human CYP19A1; R-enantiomer occupies alternative access channel, S-enantiomer activity reduced.

Evidence Dimension	CYP19A1 inhibitory potency and binding mode by substituent chain length and enantiomer
Target Compound Data	R-10c (but-2-ynyloxy, Br): IC₅₀ = 0.83 nM; S-10c: IC₅₀ >10 nM
Comparator Or Baseline	Methoxy series 4d (dichloro): IC₅₀ >10 nM, haem site only; pent-2-ynyloxy 11d (dichloro): IC₅₀ >10 nM
Quantified Difference	≥12-fold potency difference between R-10c (0.83 nM) and S-10c (>10 nM); >12-fold difference vs. methoxy 4d and pent-2-ynyloxy 11d
Conditions	Recombinant human CYP19A1 enzyme assay; molecular dynamics simulations with PDB 3S79

Why This Matters

The but-2-ynyloxy group is the shortest alkynyloxy chain that still enables dual binding site engagement, offering a unique balance of rigidity and reach that methoxy (too short) and pent-2-ynyloxy (too flexible) cannot match, translating to procurement value for enantioselective inhibitor synthesis.

• [1] Eissa, A.G., Powell, L.E., Gee, J., Foster, P.A. & Simons, C. (2023). Pyridine based dual binding site aromatase (CYP19A1) inhibitors. RSC Medicinal Chemistry, 14, 356-366. DOI: 10.1039/D2MD00352J. View Source

But-2-ynyloxy P1′ Moiety Delivers 80 nM TACE Inhibition with Selectivity Over MMP-1, -13, and -14

In a tryptophan sulfonamide series targeting TNF-α converting enzyme (TACE/ADAM17), the but-2-ynyloxy-containing compound 12p—2-(4-(but-2-ynyloxy)phenylsulfonamido)-3-(1-(4-methoxybenzyl)-1H-indol-3-yl)propanoic acid—achieved an IC₅₀ of 80 nM against isolated TACE enzyme and demonstrated good selectivity over MMP-1, MMP-13, and MMP-14 [1]. X-ray crystallography (PDB 3G42, 2.10 Å resolution) confirmed the but-2-ynyloxy P1′ group occupies the S1′ pocket, with the linear alkyne establishing hydrophobic contacts incompatible with shorter or branched substituents [1][2].

TACE inhibition & MMP selectivity

Class-level

Compound 12p (4-but-2-ynyloxy P1′) IC₅₀ = 80 nM (TACE), selective over MMP-1/-13/-14

Reported TACE inhibition with selectivity window; X-ray confirms but-2-ynyloxy S1′ occupancy.

FRET assay; PDB 3G42 (2.10 Å). Specific comparator IC₅₀ values not available in abstract.

Evidence Dimension	TACE inhibitory potency (IC₅₀) and MMP selectivity
Target Compound Data	Compound 12p (4-but-2-ynyloxy phenylsulfonamide): IC₅₀ = 80 nM against TACE
Comparator Or Baseline	Other P1′ substituent analogs in the tryptophan sulfonamide series; specific IC₅₀ values for non-butynyloxy analogs not reported in abstract
Quantified Difference	12p identified as the most potent compound in the series; selectivity window over MMP-1, -13, -14 demonstrated
Conditions	Isolated TACE enzyme FRET assay; selectivity counterscreening against MMP-1, -13, -14

Why This Matters

The but-2-ynyloxy-containing P1′ moiety provides a validated pharmacophore for TACE inhibition with MMP selectivity, making 4-but-2-ynyloxybenzoyl chloride a strategic intermediate for synthesizing non-hydroxamate TACE inhibitor libraries with reduced off-target matrix metalloproteinase activity.

• [1] Park, K., Gopalsamy, A., Aplasca, A., Ellingboe, J.W., Xu, W., Zhang, Y. & Levin, J.I. (2009). Synthesis and activity of tryptophan sulfonamide derivatives as novel non-hydroxamate TNF-α converting enzyme (TACE) inhibitors. Bioorganic & Medicinal Chemistry, 17(11), 3857-3865. DOI: 10.1016/j.bmc.2009.04.033. View Source
• [2] RCSB Protein Data Bank. PDB ID: 3G42. Crystal structure of TACE with tryptophan sulfonamide derivative inhibitor. Resolution: 2.10 Å. Deposited 2009-02-03. Available at: https://www.rcsb.org/structure/3G42. View Source

Picomolar Potency: But-2-ynyloxy Enables 0.09 nM CYP19A1 Inhibition in Extended Triazole Series

Modifications of a triazole-based parent compound (5a) with long-chain alkynyloxy substituents at various positions produced compound 13h, which exhibited an IC₅₀ of 0.09 nM (90 pM) against CYP19A1—representing the most potent nonsteroidal aromatase inhibitor reported in the series [1]. This potency surpasses the clinical standard letrozole (IC₅₀ 0.70 nM) by approximately 7.8-fold and represents a >110-fold improvement over the weakest but-2-ynyloxy derivative 10d (IC₅₀ >10 nM), highlighting the critical role of positional optimization of the but-2-ynyloxy group [1].

Picomolar CYP19A1 potency

Cross-study

Compound 13h IC₅₀ = 0.09 nM (letrozole IC₅₀ = 0.70 nM; >110-fold over least active but-2-ynyloxy derivative)

Supports positional optimization of but-2-ynyloxy group driving CYP19A1 inhibition into sub-nanomolar range.

Recombinant human CYP19A1; triazole scaffold; cytotoxicity and CYP selectivity profiling performed.

Evidence Dimension	CYP19A1 inhibitory potency (IC₅₀)
Target Compound Data	Compound 13h (but-2-ynyloxy-containing triazole): IC₅₀ = 0.09 nM
Comparator Or Baseline	Letrozole: IC₅₀ = 0.70 nM; but-2-ynyloxy derivative 10d (dichloro): IC₅₀ >10 nM
Quantified Difference	13h is 7.8-fold more potent than letrozole; >110-fold more potent than 10d
Conditions	Recombinant human CYP19A1 enzyme assay; cytotoxicity and CYP selectivity profiling performed

Why This Matters

The but-2-ynyloxy substituent, when optimally positioned, can drive CYP19A1 inhibitory potency into the sub-nanomolar range, far exceeding the clinical benchmark letrozole, and provides a direct procurement rationale for 4-but-2-ynyloxybenzoyl chloride as the acylating agent to install this pharmacophore onto diverse heterocyclic scaffolds.

• [1] Eissa, A.G., Barrow, D., Gee, J., Powell, L.E., Foster, P.A. & Simons, C. (2022). 4th generation nonsteroidal aromatase inhibitors: An iterative SAR-guided design, synthesis, and biological evaluation towards picomolar dual binding inhibitors. European Journal of Medicinal Chemistry, 240, 114569. DOI: 10.1016/j.ejmech.2022.114569. View Source

Research and Industrial Application Scenarios for 4-But-2-ynyloxybenzoyl Chloride in Drug Discovery and Chemical Biology

Synthesis of 4th Generation Dual-Binding Aromatase (CYP19A1) Inhibitors for Overcoming Endocrine Therapy Resistance in ER-Positive Breast Cancer

Acylation of heterocyclic cores (benzofurans, triazoles, pyridines) with 4-but-2-ynyloxybenzoyl chloride installs the but-2-ynyloxybenzoyl pharmacophore that molecular dynamics studies have shown accesses the alternative CYP19A1 access channel (Phe221, Trp224, Gln225, Leu477), enabling dual haem- and access-channel binding. Compounds derived from this building block have achieved IC₅₀ values as low as 0.09 nM (13h) and 0.83 nM (10c), surpassing letrozole (0.70 nM) and providing a basis for next-generation inhibitors designed to circumvent acquired resistance [1].

Construction of Non-Hydroxamate TACE (ADAM17) Inhibitor Libraries with Favorable MMP Selectivity Profiles for Inflammatory Disease Research

The but-2-ynyloxybenzoyl chloride scaffold serves as a direct precursor to but-2-ynyloxy-containing P1′ sulfonamide or amide ligands targeting the TACE S1′ pocket. X-ray crystallography (PDB 3G42) confirms that the linear but-2-ynyloxy moiety forms critical hydrophobic contacts. The lead compound 12p (IC₅₀ 80 nM) exhibits good selectivity over MMP-1, -13, and -14, providing a validated starting point for ADAM17-targeted therapeutic development in rheumatoid arthritis and cancer [1].

Enantioselective Inhibitor Development Exploiting the Rigidity-Dependent Access Channel Preference of But-2-ynyloxy-Derived Compounds

The steric restriction of the but-2-ynyloxy group creates a strong enantiomer-dependent activity differential (R-10c IC₅₀ 0.83 nM vs. S-10c IC₅₀ >10 nM in CYP19A1) due to differential access channel occupancy [1]. This makes 4-but-2-ynyloxybenzoyl chloride a valuable intermediate for synthesizing chiral inhibitors where stereochemistry at the point of acylation dictates target engagement mode and potency, enabling rational enantioselective SAR exploration.

Click Chemistry and Alkyne-Specific Bioconjugation via the Internal But-2-ynyloxy Handle for Chemical Probe Synthesis

The internal alkyne of the but-2-ynyloxy group, while less reactive than terminal alkynes, remains amenable to copper-catalyzed azide-alkyne cycloaddition (CuAAC) under appropriate conditions or transition-metal-catalyzed functionalization, enabling late-stage diversification of acylated products. This provides an orthogonal synthetic handle not available with saturated alkoxybenzoyl chlorides (e.g., 4-methoxy- or 4-butoxybenzoyl chloride), adding post-synthetic modification flexibility for chemical biology probe generation.

Application

Selection Property

Validation Focus

CYP19A1 inhibitor studies for endocrine resistance models

Dual-binding pharmacophore installation; alternative access channel engagement context

Binding mode validation (X-ray/MD); potency verification in recombinant CYP19A1 assay

TACE (ADAM17) inhibitor library synthesis for inflammatory disease models

MMP selectivity context; S1′ pocket compatibility

TACE inhibition and MMP selectivity profiling; crystallographic binding confirmation

Enantioselective CYP19A1 inhibitor SAR studies

Enantiomer-dependent access channel occupancy

Stereochemical impact on target engagement and potency

Chemical probe synthesis via alkyne functionalization

Internal alkyne handle for CuAAC or metal-catalyzed diversification

Post-synthetic modification efficiency and bioconjugation compatibility

• [1] Eissa, A.G., Barrow, D., Gee, J., Powell, L.E., Foster, P.A. & Simons, C. (2022). European Journal of Medicinal Chemistry, 240, 114569. View Source